Cas no 177364-96-4 (2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-)
177364-96-4 structure
Product Name:2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-
CAS No:177364-96-4
MF:C8H8O6S
MW:232.210521697998
CID:1370022
PubChem ID:2801538
Update Time:2025-04-20
2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-
- 3,4-dimethoxythiophene-2,5-dicarboxylic acid
- 3,4-Dimethoxy-2,5-thiophenedicarboxylic acid
- 3,4-Dimethoxy-thiophen-2,5-dicarbonsaeure
- 3,4-dimethoxy-thiophene-2,5-dicarboxylic acid
- 3,4-dimethoxythiophenedicarboxylic acid
- HMS547K12
- SR-01000632900-1
- Oprea1_025488
- VJPALIAORYSTKL-UHFFFAOYSA-N
- 177364-96-4
- DB-182998
- CCG-42942
- SCHEMBL2761037
- Maybridge1_002168
- DTXSID30384269
- BRD-K45891875-001-01-4
- CHEBI:228704
-
- Inchi: 1S/C8H8O6S/c1-13-3-4(14-2)6(8(11)12)15-5(3)7(9)10/h1-2H3,(H,9,10)(H,11,12)
- InChI Key: VJPALIAORYSTKL-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C(=C1C(=O)O)OC)OC
Computed Properties
- Exact Mass: 232.00400
- Monoisotopic Mass: 232.00415914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 121.30000
- LogP: 1.16170
2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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